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Introduction

SNAT3 (Sodium-coupled Neutral Amino Acid Transporter 3), encoded by the SLC38A3 gene, is
a key bidirectional transporter of glutamine and other neutral amino acids such as asparagine
and histidine.[1][2][3] Functioning as a symporter, it cotransports sodium ions with amino acids,
coupled to an antiporter activity for protons.[4] This electroneutral transport mechanism is
crucial for maintaining amino acid homeostasis and is implicated in a variety of vital
physiological processes.[1][4][5] SNATS3 is widely expressed in tissues including the liver, brain,
kidney, pancreas, muscle, and adipose tissue.[1][2] Its activity is pivotal in the brain's
glutamate/GABA-glutamine cycle, hepatic ammonia detoxification, and renal ammoniagenesis.
[1][3][6] Dysregulation of SNAT3 has been linked to metabolic disorders and neurological
conditions, making it a protein of significant interest for drug development.[5][6]

Signaling Pathways Involving SNAT3

SNATS3 plays a critical role in cellular signaling, primarily by modulating intracellular amino acid
concentrations, which in turn affects key signaling pathways such as mTORCL1.
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MTORCI1 Signhaling Pathway

The mTORCL1 (mechanistic target of rapamycin complex 1) pathway is a central regulator of
cell growth, proliferation, and metabolism.[7] Its activation is highly dependent on the
availability of amino acids, particularly leucine.[8] SNAT3 contributes to mTORC1 activation by
transporting glutamine, which can be used by other transporters in exchange for leucine,
thereby increasing intracellular leucine concentrations and activating the mTORC1 pathway.[1]
[8] Studies in Snat3-deficient mice have shown reduced hepatic concentrations of several
amino acids, including leucine, which was paralleled by a downregulation of the mTOR
pathway.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.researchgate.net/publication/304662735_Regulation_and_function_of_the_SLC38A3SNAT3_glutamine_transporter
https://www.creative-biolabs.com/slc38a3-membrane-protein-introduction.html
https://www.uniprot.org/uniprotkb/Q99624/entry
https://learn.mapmygenome.in/genemap/slc38a3
https://pubmed.ncbi.nlm.nih.gov/26490457/
https://pubmed.ncbi.nlm.nih.gov/26490457/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5067300/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5067300/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3479347/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3479347/
https://www.benchchem.com/product/b15568925/docs#application-notes-and-protocols-for-snat3-slc38a3-analysis
https://www.benchchem.com/product/b15568925/docs#application-notes-and-protocols-for-snat3-slc38a3-analysis
https://www.benchchem.com/product/b15568925/docs#application-notes-and-protocols-for-snat3-slc38a3-analysis
https://www.benchchem.com/product/b15568925/docs#application-notes-and-protocols-for-snat3-slc38a3-analysis
https://www.benchchem.com/product/b15568925?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568925?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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